Cas no 1379862-92-6 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-7-yl)propanoic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-7-yl)propanoic acid
• CAS No: 1379862-92-6
• MF: C₂₆H₂₂N₂O₄
• MW: 426.463886737823
• CID: 5100161
• Update Time: 2025-05-22

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-7-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-indol-7-yl)propanoic acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-7-yl)propanoic acid

• Inchi： 1S/C26H22N2O4/c29-25(30)23(14-17-7-5-6-16-12-13-27-24(16)17)28-26(31)32-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-13,22-23,27H,14-15H2,(H,28,31)(H,29,30)
• InChI Key： MQRCRFONZFKBEI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CC1C2=C(C=CC=1)C=CN2

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-7-yl)propanoic acid

Comprehensive Overview of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-7-yl)propanoic acid (CAS No. 1379862-92-6)

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-7-yl)propanoic acid, with the CAS number 1379862-92-6, is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acids, which are critical intermediates in solid-phase peptide synthesis (SPPS). The Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) serves as a temporary protecting group for the amino functionality, enabling controlled elongation of peptide chains. Its unique structure, featuring an indole moiety, makes it particularly valuable for designing bioactive peptides and small-molecule drugs targeting neurological and oncological pathways.

In recent years, the demand for Fmoc-protected amino acids like 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-7-yl)propanoic acid has surged due to advancements in peptide-based therapeutics. Researchers are increasingly exploring its applications in drug discovery, particularly for modulating protein-protein interactions and enzyme inhibition. The indole ring in its structure is a pharmacophore found in many natural products and FDA-approved drugs, such as serotonin receptor modulators and kinase inhibitors. This has led to heightened interest in its potential for treating conditions like neurodegenerative diseases and cancer.

From a synthetic chemistry perspective, the compound’s CAS No. 1379862-92-6 is often searched alongside terms like "Fmoc-amino acid derivatives" and "peptide coupling reagents". Its compatibility with standard SPPS protocols and stability under mild acidic conditions makes it a preferred choice for automated peptide synthesizers. Additionally, its solubility in common organic solvents like DMF and DCM facilitates high-yield reactions, a topic frequently discussed in organic chemistry forums and research publications.

The compound’s role in bioconjugation and click chemistry has also gained traction. With the rise of antibody-drug conjugates (ADCs) and targeted drug delivery systems, researchers are leveraging its indole-7-yl group for site-specific modifications. This aligns with the growing trend of precision medicine, where tailored therapies require highly functionalized building blocks. Questions like "How to incorporate Fmoc-indole amino acids into peptide sequences?" or "What are the applications of CAS 1379862-92-6 in ADC development?" are commonly encountered in academic and industrial settings.

Quality control and analytical characterization of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-7-yl)propanoic acid are critical for ensuring reproducibility in research. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify purity and structural integrity. The compound’s UV absorbance properties, attributed to the indole chromophore, further simplify monitoring during synthesis. These features are frequently highlighted in method development discussions and lab protocol optimization guides.

In summary, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-7-yl)propanoic acid (CAS 1379862-92-6) is a versatile tool in modern chemical biology and medicinal chemistry. Its applications span from peptide therapeutics to bioconjugation strategies, reflecting the compound’s adaptability to cutting-edge research. As the scientific community continues to explore its potential, this compound remains a cornerstone in the toolkit of chemists and pharmacologists alike.